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Compound of Interest

Compound Name: Isotrazodone

Cat. No.: B15353996

Isotrazodone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotrazodone, identified as a primary impurity of the well-established antidepressant
Trazodone, is a molecule of significant interest in pharmaceutical research and development.[1]
[2] As a structural isomer of Trazodone, understanding its chemical properties, potential
biological activity, and analytical characterization is crucial for ensuring the quality, safety, and
efficacy of Trazodone formulations. This technical guide provides a detailed overview of the
chemical structure, properties, and analytical considerations for Isotrazodone. Due to the
limited publicly available data on the specific pharmacology of Isotrazodone, this guide also
leverages information on the parent compound, Trazodone, to provide a comparative context
and potential areas for further investigation.

Chemical Structure and Properties

Isotrazodone shares the same molecular formula and weight as Trazodone but differs in the
arrangement of its atoms.[3] This isomeric difference can lead to distinct physicochemical and
pharmacological properties.

Chemical Structure
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Identifier Value

1-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-[4]

UPAC Name [5][6]triazolo[4,3-a]pyridin-1-ium-3-olate[1]
SMILES String [O-]c1n--INVALID-LINK--c2cccenl2[1]
INChl Key Not available

CAS Number 157072-18-9[1][2]

Molecular Formula C19H22CINsO[1]

Molecular Weight 371.86 g/mol [7]

Physical and Chemical Properties

Limited experimental data is available for the physical and chemical properties of
Isotrazodone. The following table summarizes the available information.

Property Value
Physical Form Solid, Light Brown to Dark Brown[2][8]
Solubility Slightly soluble in DMSO and Methanol[2][8]

N Hygroscopic, store at -20°C under an inert
Storage Conditions
atmosphere[2][8]

Pharmacology and Mechanism of Action (Inferred
from Trazodone)

Direct pharmacological studies on Isotrazodone are not extensively reported in the scientific
literature. However, its structural similarity to Trazodone suggests that it may interact with
similar biological targets. Trazodone is classified as a Serotonin Antagonist and Reuptake
Inhibitor (SARI).[9] Its mechanism of action is complex, involving multiple interactions with the

serotonergic system.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.pharmaffiliates.com/en/parentapi/trazodone-hydrochloride-impurities
https://ouci.dntb.gov.ua/en/works/7q5Rde57/
https://www.chemijournal.com/archives/2018/vol6issue2/PartT/6-2-95-650.pdf
https://www.lgcstandards.com/GB/en/p/TRC-I917515
https://www.lgcstandards.com/GB/en/p/TRC-I917515
https://www.lgcstandards.com/GB/en/p/TRC-I917515
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB15015499.htm
https://www.lgcstandards.com/GB/en/p/TRC-I917515
https://www.simsonpharma.com/product/trazodone-ep-impurity-m
https://www.benchchem.com/product/b15353996?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB15015499.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB15015499.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB15015499.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB15015499.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB15015499.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB15015499.htm
https://www.benchchem.com/product/b15353996?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK559078/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A key action of Trazodone is the potent blockade of serotonin 5-HT2A receptors.[10] It also acts
as a weak inhibitor of the serotonin transporter (SERT), leading to increased serotonin levels in
the synaptic cleft.[10] Additionally, Trazodone and its active metabolite, m-
chlorophenylpiperazine (m-CPP), exhibit affinity for other serotonin receptor subtypes, as well
as adrenergic and histaminic receptors, which contributes to its overall pharmacological profile,
including its sedative effects.[10]

Hypothesized Signaling Pathway for Isotrazodone

Based on the known mechanism of Trazodone, a hypothesized signaling pathway for
Isotrazodone is presented below. This diagram illustrates the potential interactions of
Isotrazodone with key components of the serotonergic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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